Cas no 141778-86-1 ([1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-)

[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy- Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-
• 2-bromo-6-(2-methoxyphenyl)phenol
• 3-BROMO-2'-METHOXY-BIPHENYL-2-OL
• 141778-86-1
• 141778-89-4
• DTXSID90628474
• A1-04717
• [1,1'-Biphenyl]-2-ol, 3-bromo-2'-methoxy-
• 3-Bromo-2'-methoxy[1,1'-biphenyl]-2-ol
• 3-BROMO-2/'/'-METHOXY-BIPHENYL-2-OL
• +Expand

• InChIKey： FOUMGJJWRASTQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11BrO2/c1-16-12-8-3-2-5-9(12)10-6-4-7-11(14)13(10)15/h2-8,15H,1H3
• SMILES： COC1=CC=CC=C1C1=CC=CC(Br)=C1O

Computed Properties

• Exact Mass: 277.99424g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 277.99424g/mol
• Heavy Atom Count: 16
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų